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Compound of Interest

Compound Name: AR-C155858

Cat. No.: B1667588

Essential Safety and Handling Guide for AR-
C155858

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
AR-C155858, a potent and selective inhibitor of monocarboxylate transporters (MCTs) MCT1
and MCT2.[1][2][3] Adherence to these procedures is essential to ensure personal safety and
maintain the integrity of your research.

l. Personal Protective Equipment (PPE)

Standard laboratory personal protective equipment is required at all times when handling AR-
C155858 to minimize exposure risk. The necessary PPE includes:

o Eye Protection: ANSI-approved safety glasses with side shields or chemical splash goggles
are mandatory to protect against accidental splashes.[4]

» Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Given that AR-
C155858 is often dissolved in DMSO, which can facilitate skin absorption, it is crucial to
change gloves immediately if they become contaminated.

» Body Protection: A standard laboratory coat must be worn to protect skin and clothing. In
procedures with a higher risk of splashes or aerosol generation, a disposable gown may be
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appropriate.

o Respiratory Protection: While not typically required for handling small quantities in a well-
ventilated area or a chemical fume hood, a respirator may be necessary if there is a risk of
generating dust or aerosols of the compound.

Il. Operational Plan: Handling and Storage

A. Reconstitution and Dilution:

AR-C155858 is a powder that is typically dissolved in a solvent like Dimethyl Sulfoxide (DMSO)
to create a stock solution.

e Preparation of Stock Solutions: The following table provides guidance on the amount of
DMSO needed to achieve various concentrations, based on a molecular weight of 461.53
g/mol . Batch-specific molecular weights may vary slightly.

Desired Volume of DMSO Volume of DMSO Volume of DMSO
Concentration for 1 mg for 5 mg for 10 mg

1mM 2.17 mL 10.83 mL 21.67 mL

5 mM 0.43 mL 2.17 mL 4.33 mL

10 mM 0.22 mL 1.08 mL 2.17 mL

50 mM 0.04 mL 0.22 mL 0.43 mL

o Solubility: The maximum concentration in DMSO is approximately 100 mM (46.15 mg/mL).
To aid dissolution, the tube can be warmed to 37°C for 10 minutes and/or sonicated.

B. Storage:

Proper storage is critical to maintain the stability of AR-C155858.
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Form Storage Temperature Duration
Powder -20°C 3years
Stock Solution in Solvent -80°C 1 year
Stock Solution in Solvent -20°C 1 month

To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot the

stock solution into smaller, single-use volumes.

lll. Disposal Plan

All materials contaminated with AR-C155858, including empty vials, pipette tips, and gloves,
should be disposed of as chemical waste in accordance with your institution's and local

regulations. Do not dispose of this compound down the drain or in the regular trash.

Experimental Workflow for Handling AR-C155858

The following diagram outlines the standard procedure for handling AR-C155858 from receipt

to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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